Cas no 1008927-45-4 (3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione)

• Product Name: 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione
• CAS No: 1008927-45-4
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5444927
• Update Time: 2025-05-28

3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-morpholin-4-ylanilino)-1-(1-phenylethyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-[[4-(4-morpholinyl)phenyl]amino]-1-(1-phenylethyl)-
• 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C22H25N3O3/c1-16(17-5-3-2-4-6-17)25-21(26)15-20(22(25)27)23-18-7-9-19(10-8-18)24-11-13-28-14-12-24/h2-10,16,20,23H,11-15H2,1H3
• InChI Key： GRZHBPUNYRXKMH-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 638.0±55.0 °C(Predicted)
• pka: 6.69±0.40(Predicted)

Additional information on 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione

Recent Advances in the Study of 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione (CAS: 1008927-45-4)

The compound 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione (CAS: 1008927-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrolidine-2,5-dione core and morpholine-substituted phenylamino moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione exhibits potent inhibitory activity against a specific kinase target implicated in inflammatory diseases. The study utilized a combination of molecular docking and kinetic assays to reveal the compound's binding affinity and selectivity, providing a foundation for further structural modifications.

In addition to its kinase inhibitory properties, this compound has shown promise in preclinical models of cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione exhibited antiproliferative effects against several cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell cycle progression, highlighting its potential as a chemotherapeutic agent.

Further investigations into the pharmacokinetic profile of this compound have also been conducted. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione in rodent models. The results indicated favorable oral bioavailability and metabolic stability, suggesting its suitability for further development as an oral therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and reducing potential off-target effects. Current research efforts are directed toward synthesizing analogs with improved selectivity and reduced toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of this molecule in various disease contexts.

In conclusion, 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(1-phenylethyl)pyrrolidine-2,5-dione (CAS: 1008927-45-4) represents a promising scaffold for drug development, with demonstrated activity in inflammation and oncology. Continued research and optimization efforts are expected to yield clinically relevant candidates in the near future.